Cas no 7456-81-7 (2-Phenyl-1H-pyrazol-3(2H)-one)

• Product Name: 2-Phenyl-1H-pyrazol-3(2H)-one
• CAS No: 7456-81-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 540830
• PubChem ID: 2748710
• Update Time: 2025-05-25

2-Phenyl-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1H-pyrazol-3(2H)-one
• 1-phenyl-pyrazol-5-one
• 3H-Pyrazol-3-one, 1,2-dihydro-2-phenyl-
• 1-Phenyl-3-pyrazolin-5-one
• 1-phenyl-5-hydroxypyrazole
• SCHEMBL5579308
• 1,2-Dihydro-2-phenyl-3H-pyrazol-3-one
• F17316
• EN300-137972
• AMY11894
• ILPGQKHPPSSCBS-UHFFFAOYSA-N
• 7456-81-7
• CS-0186361
• SCHEMBL1232067
• DS-6772
• MFCD00462229
• AKOS022172045
• 876-93-7
• 1-phenyl-1H-pyrazol-5-ol
• 1-phenylpyrazol-5-one
• AKOS003726171
• 2-phenyl-1H-pyrazol-3-one
• A865864
• A916122
• FT-0727129

• Inchi： 1S/C9H8N2O/c12-9-6-7-10-11(9)8-4-2-1-3-5-8/h1-7,10H
• InChI Key： ILPGQKHPPSSCBS-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 265.8±23.0 ºC (760 Torr),
• Flash Point: 114.6±22.6 ºC,
• Solubility: Almost insoluble (0.045 g/l) (25 º C),
• PSA: 37.79000
• LogP: 1.16560

Additional information on 2-Phenyl-1H-pyrazol-3(2H)-one

2-Phenyl-1H-pyrazol-3(2H)-one (CAS No. 7456-81-7): A Comprehensive Overview of Its Properties and Applications

2-Phenyl-1H-pyrazol-3(2H)-one, with the CAS No. 7456-81-7, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also referred to as 3(2H)-Pyrazolone, belongs to the pyrazolone family, which is known for its diverse biological activities. The presence of a phenyl group at the 2-position enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-Phenyl-1H-pyrazol-3(2H)-one has surged due to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for anti-inflammatory agents and antioxidants, aligning with the growing focus on health and wellness trends. Its unique structure allows for modifications that can lead to novel therapeutic compounds, addressing common user-searched queries like "natural anti-inflammatory alternatives" or "synthetic antioxidants for skincare."

The compound's physicochemical properties are equally noteworthy. With a molecular formula of C9H8N2O, 2-Phenyl-1H-pyrazol-3(2H)-one exhibits moderate solubility in polar solvents, which is critical for its formulation in pharmaceutical preparations. Its melting point and stability under various conditions have been extensively studied, as these factors influence its industrial scalability and commercial viability. These aspects are often highlighted in SEO-optimized searches such as "high-purity pyrazolone derivatives" or "stable heterocyclic compounds for labs."

From an environmental perspective, 2-Phenyl-1H-pyrazol-3(2H)-one is considered a low-toxicity compound, which aligns with the increasing emphasis on green chemistry and sustainable practices. This characteristic makes it a preferred choice for industries aiming to reduce their ecological footprint, a topic frequently searched by eco-conscious professionals. Additionally, its biodegradability and minimal environmental persistence further enhance its appeal in regulatory-compliant applications.

In the realm of material science, CAS No. 7456-81-7 has shown promise in the development of advanced polymers and coating materials. Its ability to act as a cross-linking agent or a modifier in polymer chains has been explored in high-performance materials, catering to industries like automotive and electronics. This ties into popular search trends such as "innovative polymer additives" or "heat-resistant coating components," reflecting its versatility.

To conclude, 2-Phenyl-1H-pyrazol-3(2H)-one is a multifaceted compound with broad applications across pharmaceuticals, materials, and environmental sciences. Its unique chemical properties, combined with its alignment with current industry trends, make it a subject of ongoing research and commercial interest. By addressing user-centric queries and integrating SEO-friendly keywords, this overview aims to provide a valuable resource for professionals and enthusiasts alike.